Cas no 1256792-41-2 (1-(3-Fluoro-5-methylpyridin-2-YL)ethanone)

• Product Name: 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone
• CAS No: 1256792-41-2
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 2760801
• PubChem ID: 72214073
• Update Time: 2025-06-26

1-(3-Fluoro-5-methylpyridin-2-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1256792-41-2
• SCHEMBL21599038
• 1-(3-FLUORO-5-METHYLPYRIDIN-2-YL)ETHAN-1-ONE
• 1-(3-FLUORO-5-METHYLPYRIDIN-2-YL)ETHANONE
• AB75164
• 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone

• Inchi： 1S/C8H8FNO/c1-5-3-7(9)8(6(2)11)10-4-5/h3-4H,1-2H3
• InChI Key： PRRSLWQOLYRURJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CN=C1C(C)=O

Computed Properties

• Exact Mass: 153.058992041g/mol
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone

Professional Introduction to Compound with CAS No. 1256792-41-2 and Product Name: 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone

The compound with the CAS number 1256792-41-2 and the product name 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorine atom at the 3-position and a methyl group at the 5-position of the pyridine ring, along with an acetyl group at the 2-position, contributes to its distinct chemical properties and reactivity.

Recent research in the domain of fluorinated heterocycles has highlighted their importance in enhancing the pharmacological activity of small molecule drugs. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, better binding affinity, and increased bioavailability. In the case of 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone, the fluorine substituent is strategically positioned to interact with biological targets, thereby modulating their function. This compound exemplifies how structural modifications can lead to the development of novel therapeutic agents.

The acetyl group in 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone serves as a versatile functional handle for further chemical modifications. This feature allows chemists to explore various synthetic pathways, enabling the creation of derivatives with tailored properties. Such flexibility is crucial in drug discovery, where optimizing a molecule's pharmacokinetic profile is often necessary for successful clinical translation. The compound's ability to undergo selective reactions at multiple sites makes it a valuable scaffold for medicinal chemists.

Advances in computational chemistry have further accelerated the discovery and optimization of compounds like 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone. Molecular modeling techniques, such as density functional theory (DFT) and molecular dynamics simulations, allow researchers to predict the behavior of molecules in vitro and in silico. These predictions can guide experimental design, reducing the time and resources required for hit identification and lead optimization. The integration of computational methods with traditional synthetic approaches has become indispensable in modern drug development.

One of the most compelling aspects of 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone is its potential role in addressing unmet medical needs. The pyridine core is a common motif in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. By incorporating fluorine and methyl substituents, researchers aim to fine-tune the compound's interaction with biological targets, thereby improving its therapeutic efficacy. Preliminary studies suggest that derivatives of this compound may exhibit promising activity against certain diseases, warranting further investigation.

The synthesis of 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing complex aryl ether or amide linkages. Additionally, protection-deprotection strategies are often employed to ensure regioselectivity during synthesis. These methodologies highlight the sophistication required to produce such intricate molecules and underscore the importance of well-established synthetic protocols in pharmaceutical research.

In conclusion, 1-(3-Fluoro-5-methylpyridin-2-YL)ethanone (CAS No. 1256792-41-2) represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with its synthetic accessibility, make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one are likely to play an increasingly important role in addressing global health challenges.